N-(4-chlorophenyl)-1-(4-(2-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-1-[[4-[(2-fluorobenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C24H18ClFN4O2/c25-17-7-11-19(12-8-17)29-24(32)22-14-30(15-27-22)13-16-5-9-18(10-6-16)28-23(31)20-3-1-2-4-21(20)26/h1-12,14-15H,13H2,(H,28,31)(H,29,32)
• InChI Key: PKMKITUOGQWUJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NC4=CC=C(C=C4)Cl)F
• Molecular Formula: C24H18ClFN4O2
• Molecular Weight: 448.9 g/mol

Description

N-(4-chlorophenyl)-1-(4-(2-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide, commonly known as CF-601, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Nonpeptide Angiotensin II Receptor Antagonists

This compound class, including related imidazoles, has been investigated for its potential as nonpeptide angiotensin II receptor antagonists. These studies focus on the synthesis and antihypertensive effects of such compounds, highlighting their significance in developing treatments for hypertension. The research demonstrates the crucial role of specific structural features in enhancing the oral activity and potency of these antagonists (Carini et al., 1991).

Catalytic Activities of Chelating Bis-Carbene Rhodium(I) Complexes

Research on novel chelating N-heterocyclic bis-carbene rhodium(I) complexes, which incorporate various heterocycles like imidazoles, has been conducted. These studies assess the complexes' catalytic activity, particularly in hydrosilylation reactions. The findings indicate how structural modifications, such as bridge length and N substituents, affect the catalytic performance, offering insights into designing more efficient catalysts (Riederer et al., 2010).

Fluorescence Sensing

The development of lanthanide(III)-organic frameworks based on dimethylphenyl imidazole dicarboxylates showcases the application of these compounds in fluorescence sensing. These frameworks display selective sensitivity towards benzaldehyde derivatives, illustrating their potential in chemical sensing technologies (Shi et al., 2015).

Antimicrobial and Antitumor Activities

Compounds derived from imidazole carboxamides have been synthesized and evaluated for their cytotoxic and antibacterial properties. These studies contribute to the ongoing search for new antimicrobial agents and cancer therapies, emphasizing the role of imidazole derivatives in medicinal chemistry (Kelly et al., 2007).

Material Science Applications

Research also extends to the synthesis of organosoluble polyamides with bulky triaryl imidazole pendant groups. These materials exhibit promising properties, such as solubility in polar aprotic solvents and thermal stability, making them suitable for various applications in material science (Ghaemy et al., 2009).